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Compound of Interest

Compound Name: 2-Chloroquinoline-3-carbonitrile

Cat. No.: B1354263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloroquinoline-3-carbonitrile (CAS No. 95104-21-5). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Chloroquinoline-3-carbonitrile is a toxic solid that poses significant health risks upon

exposure.[1][2] It is classified as acutely toxic if swallowed and can cause serious eye damage.

[1][2][3]

Signal Word: Danger[1]

Hazard Pictograms:

(Skull and crossbones)

(Corrosion)

Hazard Statements:

H301: Toxic if swallowed[1][2]
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H318: Causes serious eye damage[1][2]

A comprehensive list of required and recommended PPE is detailed in the table below. This

includes respiratory, eye, hand, and body protection.

Quantitative Safety Data
The following table summarizes key quantitative data for 2-Chloroquinoline-3-carbonitrile.

Property Value Source

Molecular Formula C₁₀H₅ClN₂ [1]

Molecular Weight 188.61 g/mol [1]

Form Solid [1]

Melting Point 164-168 °C [1]

GHS Hazard Codes H301, H318 [1]

Storage Class
6.1C (Combustible, acute toxic

Cat. 3)
[1]

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls

Ventilation: All handling of 2-Chloroquinoline-3-carbonitrile, including weighing and

transferring, must be conducted in a certified chemical fume hood or other approved local

exhaust ventilation system to minimize inhalation exposure.[3][4]

Designated Area: A specific area within the laboratory should be designated for working with

this compound. This area must be clearly marked with appropriate warning signs.[3]

Required Personal Protective Equipment (PPE)
Respiratory Protection: For handling the solid powder, a NIOSH-approved N95 dust mask or

a higher level of respiratory protection, such as a full-face respirator, is mandatory if there is
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a risk of airborne dust.[1][5]

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes and airborne particles.[1][3]

Hand Protection: Wear double nitrile gloves or other chemical-resistant gloves. Gloves must

be inspected before use and changed frequently, especially if contaminated.[3][5]

Body Protection: A lab coat is required. For procedures with a higher risk of contamination,

an apron and oversleeves should be worn.[3] Long pants and closed-toe shoes are

mandatory.[3]

Handling Procedures
Preparation: Before starting work, ensure the fume hood is functioning correctly and the

designated work area is clean and uncluttered. Assemble all necessary equipment and

materials.

Weighing: Weigh the solid compound within the fume hood. Use a disposable weighing boat

to minimize contamination of balances.

Transferring: When transferring the compound, do so carefully to avoid creating dust. If

making a solution, add the solid to the solvent slowly.

Post-Handling: After handling, decontaminate the work area by wiping it down. All

contaminated disposable materials, such as weighing boats and gloves, should be disposed

of as hazardous waste. Wash hands thoroughly with soap and water after removing PPE.[3]

Spill and Emergency Procedures
Minor Spill (Solid): If a small amount of solid is spilled within the fume hood, carefully sweep

it up using a dustpan and brush and place it in a labeled hazardous waste container.

Decontaminate the area.

Major Spill: In the event of a larger spill, especially outside of a fume hood, evacuate the

area and prevent re-entry. Alert laboratory personnel and contact the appropriate emergency

response team.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4][6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[4] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Disposal Plan
Waste Segregation and Collection

Solid Waste: All solid waste contaminated with 2-Chloroquinoline-3-carbonitrile, including

excess reagent, contaminated PPE (gloves, lab coats), and disposable labware, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.[3] This

container should be stored in a designated satellite accumulation area.

Liquid Waste: Solutions containing 2-Chloroquinoline-3-carbonitrile should be collected in

a separate, sealed, and labeled hazardous waste container for halogenated organic waste.

[8] Do not mix with non-halogenated waste streams to reduce disposal costs.[8]

Disposal Pathway
Chlorinated Organic Waste: As a chlorinated organic compound, 2-Chloroquinoline-3-
carbonitrile must be disposed of through a licensed hazardous waste disposal company.

The primary disposal method for such compounds is high-temperature incineration.[1]

Nitrile-Containing Waste: Nitrile groups can also influence the disposal process. Ensure the

waste handler is aware of the chemical composition.

Container Management: Empty containers that held 2-Chloroquinoline-3-carbonitrile must

be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.

The rinsed container can then be disposed of according to institutional guidelines.
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Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2-Chloroquinoline-3-
carbonitrile from preparation to disposal.

Preparation Handling (in Fume Hood) Cleanup & Decontamination Waste Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Verify Engineering Controls
(Fume Hood) 3. Weigh Compound 4. Transfer/Prepare Solution 5. Decontaminate Work Area 6. Doff PPE 7. Collect Contaminated Waste 8. Store in Labeled Container

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Chloroquinoline-3-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1354263#personal-protective-equipment-for-
handling-2-chloroquinoline-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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